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Compound of Interest

Compound Name: 10,10'-Oxybisphenoxarsine

Cat. No.: B035948

Essential Guidance for Laboratory Professionals

10,10'-Oxybisphenoxarsine (OBPA), an organoarsenic compound, is recognized for its high
toxicity and potential environmental impact.[1][2][3] It is fatal if inhaled, toxic in contact with
skin, causes severe skin burns and eye damage, and is very toxic to aquatic life with long-
lasting effects.[1][2] Therefore, stringent adherence to proper disposal procedures is critical to
ensure the safety of laboratory personnel and to prevent environmental contamination. This
document provides a comprehensive, step-by-step guide for the safe handling and disposal of
OBPA waste in a research and development setting.

Immediate Safety and Handling

Before beginning any process involving OBPA, it is imperative to handle the substance in a
well-ventilated area, preferably within a designated fume hood, to avoid the formation and
inhalation of dust and aerosols.[1][4] Personnel must be equipped with appropriate Personal
Protective Equipment (PPE).

Table 1: Recommended Personal Protective Equipment (PPE) for Handling OBPA
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Protection Type

Specification

Rationale

Tightly fitting safety goggles
with side-shields or a full-face

Protects against splashes and

Eye/Face ) ) dust, preventing severe eye
shield (conforming to EN
damage.[2]
166(EU) or NIOSH (US)).[4]
Prevents skin contact, as
Chemical-impermeable gloves ~ OBPA is toxic upon absorption.
Hand (e.g., Nitrile rubber, 0.11 mm [1][2] Gloves must be
an
thickness, with a breakthrough inspected before use and
time > 480 min). disposed of as contaminated
waste.[4]
Protects against accidental
Fire/flame resistant and spills and contamination of
impervious clothing. Alab coat  personal clothing.
Body

or chemical-resistant apron is

mandatory.[4]

Contaminated clothing must be
removed immediately and

washed before reuse.[1][2]

Respiratory

Required when dust is
generated or if exposure limits
are exceeded. Use a full-face
respirator with an appropriate
filter.[4]

Protects against inhalation,
which can be fatal.[1][2]

Step-by-Step Disposal Protocol

The disposal of OBPA and materials contaminated with it must be managed as hazardous

waste from the point of generation.[5] Drain disposal of any materials containing OBPA is

strictly forbidden.[4][5]

Step 1: Waste Segregation and Collection

o Designate a Waste Stream: All waste containing OBPA, including pure compound, solutions,

contaminated labware (e.g., pipette tips, gloves, wipes), and rinse water from cleaning

equipment, must be collected separately from other laboratory waste.[5][6]
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« Initial Collection: At the point of use (e.g., in a fume hood), collect all disposable materials
contaminated with OBPA into a clearly marked, sealable plastic bag or container.[5]

Step 2: Container Selection and Labeling

e Primary Container: Use a dedicated, sealable, and compatible container for all OBPA waste.
A brown glass bottle or a high-density polyethylene (HDPE) container is recommended for
solids and solutions.[5][7] The container must be in good condition and have a secure, tightly
closing lid.[6]

o Labeling: The container must be clearly labeled with the words "HAZARDOUS WASTE".[6]
The label must also include:

[¢]

The full chemical name: "10,10'-Oxybisphenoxarsine (OBPA)".[7]

[e]

The concentration and composition of the waste.[6]

o

Appropriate hazard pictograms (e.g., Skull and Crossbones, Corrosive, Health Hazard,
Environment).

o

The date the waste was first added to the container.
Step 3: Storage of Hazardous Waste

e Secure Storage: Store the tightly closed waste container in a designated, secure area, such
as a satellite accumulation area (SAA) or a main hazardous waste storage area.[1][2][6]

o Secondary Containment: Place the primary waste container inside a larger, chemically
resistant secondary containment bin to prevent the spread of material in case of a leak.[5]

o Segregation: Store the OBPA waste away from incompatible materials, particularly acids,
bases, and oxidizers, to prevent hazardous reactions.[8] It should also be stored separately
from foodstuff containers.[1][4]

Step 4: Arranging for Final Disposal

» Licensed Disposal Vendor: The final disposal of OBPA waste must be handled by a licensed
chemical destruction plant or hazardous waste disposal company.[1] Do not attempt to treat
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or dispose of the waste yourself.

o Waste Pickup Request: When the container is full (not exceeding 90% capacity) or waste
needs to be removed, submit a hazardous material pickup request to your institution's
Environmental Health & Safety (EHS) office or the contracted waste vendor.[5][7]

o Final Disposal Methods: Professional disposal facilities will use approved methods for
arsenic-containing waste. Since arsenic cannot be destroyed, these methods focus on
containment and preventing environmental release. They include:

o Controlled Incineration: Performed in facilities equipped with flue gas scrubbing to capture
toxic arsenic fumes.[1]

o Stabilization/Immobilization: A process that chemically converts the arsenic into a more
stable, less soluble form. This treated waste is then securely placed in a designated
hazardous waste landfill.[9]

Emergency Procedures for Spills

In the event of a spill, evacuate personnel to a safe area and ensure the area is well-ventilated.
[4] Remove all sources of ignition.[1] Only personnel with appropriate training and PPE should
perform cleanup.

» Contain the Spill: Prevent further spread of the material.

o Collect Material: Carefully collect the spilled solid or absorb the liquid with inert material. Use
spark-proof tools for collection.[1][4]

o Package Waste: Place all collected spill material and contaminated cleaning supplies into a
designated hazardous waste container.[1][8]

o Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed
of as hazardous waste.[5]

e Report: Report the spill to your laboratory supervisor and EHS department immediately.[5]

Data and Properties
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Understanding the properties of OBPA is crucial for safe handling and storage.

Table 2: Key Properties and Exposure Limits for 10,10'-Oxybisphenoxarsine

Property Value Reference
Chemical Formula C24H16AS203 [1]
Molecular Weight 502.23 g/mol [1]
Appearance White odorless powder [3]

Melting Point 65 - 70 °C (149 - 158 °F)

Boiling Point 467 °C (873 °F)

Solubility Insoluble in water [3]

ITSL (Interim Threshold Limit

0.2 pg/m3 (annual average) [1]
Value)

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 10,10'-
Oxybisphenoxarsine waste.

Step 4: Final Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b035948?utm_src=pdf-body
https://www.chemicalbook.com/msds/10-10-oxybisphenoxarsine.pdf
https://www.chemicalbook.com/msds/10-10-oxybisphenoxarsine.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=901A0400.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=901A0400.TXT
https://www.chemicalbook.com/msds/10-10-oxybisphenoxarsine.pdf
https://www.benchchem.com/product/b035948?utm_src=pdf-body
https://www.benchchem.com/product/b035948?utm_src=pdf-body
https://www.benchchem.com/product/b035948?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe disposal of 10,10'-Oxybisphenoxarsine waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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